Synthetic and structural chemistry of enantiomerically pure 1-phenyl-2-carboxyethylphosphonic acid and its derivatives†
New Journal of Chemistry Pub Date: 2002-02-28 DOI: 10.1039/B111244A
Abstract
(S)-(+)-1-Phenyl-2-carboxyethylphosphonic acid, (S)-1, has been prepared via diastereoselective alkylation of (3aR,7aR)-octahydro-1,2,3-tribenzyl-1,3,2-benzodiazaphosphole 2-oxide (3) using tert-butyl bromoacetate; the X-ray crystal structure of the intermediate alkylation product is described. The X-ray structure of a single crystal of (R)-1, obtained by crystallisation of rac-1 is reported. The structure of (R)-1 shows a three-dimensional pattern of intermolecular hydrogen bonding involving P(O)⋯HO–C, P–OH⋯(O)C and P(O)⋯HO–P interactions, but without any association between pairs of carboxyl groups. Attempts to resolve rac-1 with various enantiomerically pure bases are reported. The X-ray structure of the hydrated double salt (R)-1-phenylethylammonium rac-1-phenyl-2-carboxyethylphosphonate hydrate is reported; this double salt crystallised unexpectedly from aqueous solutions of the product from rac-1 and rac-1-phenylethylamine.
Recommended Literature
- [1] CaCO3 blowing agent mixing method for biomass composites improved buffer packaging performance
- [2] Centenary Lecture. Chemical studies on some early steps in the biosynthesis of squalene
- [3] C–H and C–O oxidative addition in reactions of aryl carboxylates with a PNP pincer-ligated Rh(i) fragment†
- [4] Carbon coating may expedite the fracture of carbon-coated silicon core–shell nanoparticles during lithiation†
- [5] Calculation of the vibrationally non-relaxed photo-induced electron transfer rate constant in dye-sensitized solar cells
- [6] Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡
- [7] Building an artificial solid electrolyte interphase with high-uniformity and fast ion diffusion for ultralong-life sodium metal anodes†
- [8] Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†
- [9] Capillary levelling as a probe of thin film polymerrheology
- [10] Carbohydrates in Kangaroo grass (Themeda triandra Forssk.) grain and perspectives on its food potential
